1-Biphenyl-4-yl-4-phenylbutane-1,4-dione

• IUPAC Name: 1-phenyl-4-(4-phenylphenyl)butane-1,4-dione
• InChI: InChI=1S/C22H18O2/c23-21(19-9-5-2-6-10-19)15-16-22(24)20-13-11-18(12-14-20)17-7-3-1-4-8-17/h1-14H,15-16H2
• InChI Key: ICOWQYTZNMUQOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CCC(=O)C3=CC=CC=C3
• Molecular Formula: C22H18O2
• Molecular Weight: 314.4 g/mol

Description

1-Biphenyl-4-yl-4-phenylbutane-1,4-dione is a diketone derivative with a butane-1,4-dione core substituted at positions 1 and 4 with biphenyl-4-yl and phenyl groups, respectively. These analogs share functional and structural similarities, enabling comparative analysis of substituent effects on properties and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione typically involves the reaction of biphenyl derivatives with phenylbutane-1,4-dione under controlled conditions. One common method includes the use of Friedel-Crafts acylation, where biphenyl is reacted with an acyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride .

Industrial Production Methods: On an industrial scale, the production of 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione may involve continuous flow reactors to ensure consistent quality and yield. The use of advanced purification techniques such as recrystallization and chromatography is essential to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions: 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, alkanes.

Substitution: Halogenated biphenyl derivatives, nitro biphenyl derivatives.

Scientific Research Applications

1-Biphenyl-4-yl-4-phenylbutane-1,4-dione has diverse applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of advanced materials, such as polymers and liquid crystals.

Mechanism of Action

The mechanism by which 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione exerts its effects involves interactions with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to the disruption of bacterial cell membranes or inhibition of essential enzymes . In cancer research, the compound may induce apoptosis in cancer cells through the activation of specific signaling pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences among 1-Biphenyl-4-yl-4-phenylbutane-1,4-dione and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups
1-Biphenyl-4-yl-4-phenylbutane-1,4-dione	Not provided	Not provided	Biphenyl-4-yl (C₁₂H₉), phenyl	Diketone (butane-1,4-dione)
1-(4-Methoxyphenyl)-4-phenylbutane-1,4-dione	C₁₇H₁₆O₃	268.31	4-Methoxyphenyl (C₇H₇O), phenyl	Diketone, methoxy group
1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-4-phenylbutane-1,4-dione	Not provided	Not provided	Dihydrodioxin ring (C₈H₈O₂), phenyl	Diketone, dioxane ring
4-Phenylbutyrophenone	C₁₉H₁₈O	262.35	Phenyl groups	Ketone (butanone)

Key Observations:

• Substituent Effects : The biphenyl-4-yl group in the target compound introduces significant steric bulk and extended π-conjugation compared to methoxyphenyl or dihydrodioxin substituents. This may enhance thermal stability and influence electronic properties .
• Functional Group Differences: Unlike 4-phenylbutyrophenone (a mono-ketone), the target compound and its analogs (e.g., ) feature diketone groups, which increase polarity and reactivity in nucleophilic additions or cyclization reactions .

Physical and Electronic Properties

• Solubility : The methoxyphenyl analog () is soluble in alcohols and aromatic solvents, while the dihydrodioxin analog () may exhibit lower solubility due to its fused ring system.
• Dipole Moments: Pyran-2,4-dione derivatives () with polar substituents (e.g., β-enamino groups) show higher dipole moments (e.g., 2a: 6.43 D), which correlate with enhanced intermolecular interactions in crystal packing.